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Compound of Interest

Compound Name: Cesamet

Cat. No.: B1212946 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Cesamet (nabilone), a DEA Schedule II controlled substance. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with federal regulations.

Cesamet, a synthetic cannabinoid, requires strict adherence to disposal protocols to prevent

diversion and environmental contamination.[1][2] As a Schedule II substance, it is

characterized by a high potential for abuse, which necessitates rigorous tracking and

documented disposal procedures.[1][2][3]

Categorization of Cesamet Waste
Proper disposal begins with the correct categorization of the waste. Cesamet waste in a

laboratory setting is typically classified into two main categories:
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Waste Category Description Examples

Inventory

Unused, expired, or unwanted

Cesamet in its original or

compounded form.[3] This

includes bulk containers and

any recoverable quantity of the

substance.[4]

Expired Cesamet capsules,

unused vials of nabilone

powder, or damaged

containers with recoverable

contents.[4][5]

Wastage

Residual amounts of Cesamet

that are not fully used during

experimental procedures and

are considered non-

recoverable.[3][4]

Trace amounts remaining in a

syringe after injection, or

residual nabilone in a weighing

boat that cannot be recovered.

[4]

Disposal Protocol for Cesamet Inventory
The disposal of Cesamet inventory must render the drug "non-retrievable," meaning it is

permanently altered and cannot be practically recovered or reused.[3] The primary and most

compliant method for this is through a DEA-registered reverse distributor.[4][6]

Step-by-Step Disposal Procedure for Inventory:

Segregation and Labeling:

Clearly label any expired or unwanted Cesamet containers with "EXPIRED - DO NOT

USE" or "FOR DISPOSAL."[4]

Segregate these containers from the active stock within a secure, locked storage location

as required for Schedule II substances.[4]

Contact Environmental Health & Safety (EHS):

Notify your institution's EHS or equivalent department to arrange for the disposal of

controlled substances.[5][7] They will typically have a contract with a DEA-approved

reverse distributor.[4]

Documentation - DEA Form 222:
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The transfer of Schedule II substances like Cesamet to a reverse distributor requires the

completion of a DEA Form 222.[4][6] The reverse distributor will typically issue this form to

the registrant.[3]

Chain of Custody:

Upon pickup by the reverse distributor or EHS, sign the provided chain of custody form.[4]

Retain a copy of this form for your records. This documentation is crucial for regulatory

compliance and must be kept for at least two years.[6]

Unacceptable Disposal Methods for Inventory: Disposing of Cesamet inventory in the following

ways is strictly prohibited:

In regular trash or laboratory waste containers.[8]

Down the sink or in any water system.[4][8]

In sharps containers.[4][8]

Using cat litter or coffee grounds for bulk disposal without a chemical deactivation agent.[4]

Disposal Protocol for Cesamet Wastage
For small, non-recoverable amounts of Cesamet wastage, the disposal process is different but

still requires careful documentation and rendering the substance non-retrievable.[4]

Step-by-Step Disposal Procedure for Wastage:

Witnessed Destruction:

The destruction of Cesamet wastage must be witnessed by at least two authorized

personnel.[4] The registrant or a duly authorized agent should be one of the witnesses.

Rendering Non-Retrievable:

Use a commercially available chemical digestion system, such as Rx Destroyer™, to

render the wastage non-retrievable.[4][9] These systems contain activated carbon or other
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chemicals that denature the drug.

Follow the manufacturer's instructions for the specific deactivation product. This typically

involves adding the wastage to the container and agitating it.[4]

Documentation - DEA Form 41:

Record the amount of wasted Cesamet on a DEA Form 41, "Registrants Inventory of

Drugs Surrendered."[4] This form documents the destruction of controlled substances.

Both the individual performing the disposal and the witness must sign the form.

Final Disposal:

Once the contents of the chemical deactivation container are solidified (if applicable), the

container can typically be disposed of as hazardous waste through your institution's EHS

program.[4]

Unacceptable Disposal Methods for Wastage:

Disposing of wastage directly into animals, sharps containers, or onto blue pads is not

permitted.[4]

Visual Workflow for Cesamet Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Cesamet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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